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Compound of Interest

Compound Name: 5-Chloro-6-methoxypyridine-3-thiol

Cat. No.: B13482427

Get Quote

Executive Summary & Chemical Identity
Status: Research Intermediate | Primary Hazard: Thiol-based Stench / Oxidation Sensitivity

This guide serves as a technical companion to the Safety Data Sheet (SDS), specifically

addressing the handling of 5-Chloro-6-methoxypyridine-3-thiol. Unlike standard catalog

reagents, this compound presents a unique intersection of hazards: the high volatility/olfactory

potency of the thiol group, the nucleophilicity of the pyridine ring, and the metabolic stability

implications of the chlorine/methoxy substituents.

Critical Note on Tautomerism: unlike 2- or 4-mercaptopyridines, the 3-thiol isomer cannot

tautomerize to a stable thione (C=S) form. Consequently, it retains significant free-thiol

character, resulting in higher oxidation susceptibility (disulfide formation) and a more potent

stench profile than its isomers.

Physicochemical Profile (Predicted)
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Property Value / Description Note

Formula C₆H₆ClNOS

Mol.[1][2][3] Weight 175.64 g/mol

Appearance
Off-white to yellow solid (low

melting)

Impurities (disulfides) darken

color.

Solubility DCM, DMSO, Methanol Poor water solubility.

pKa (Thiol) ~6.5 - 7.5

More acidic than alkyl thiols

due to pyridine ring electron

withdrawal.

LogP ~2.1
Moderate lipophilicity (drug-

like).

Hazard Identification & Toxicology (SAR Analysis)
Derived from Structure-Activity Relationships (SAR) of halogenated pyridine thiols.

The "Stench" Hazard (Olfactory Fatigue)
The thiol (-SH) moiety allows detection at ppb (parts per billion) levels.

Mechanism: Binds to olfactory receptors with high affinity.

Risk: Rapid olfactory fatigue. After 2–5 minutes, researchers may no longer smell the

compound, leading to a false sense of security regarding exposure.

Community Impact: Improper venting can trigger building evacuations due to "gas leak" false

alarms (mercaptan-like odor).

Chemical Instability (Oxidation)
This compound is air-sensitive.

Pathway: In the presence of atmospheric oxygen and trace base, it rapidly dimerizes to the

disulfide:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.molport.com/shop/compound/Molport-002-041-364
https://www.chemicalbook.com/CASEN_17228-64-7.htm
https://aksci.com/sds/8795CU_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13482427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consequence: Purity degradation. The disulfide is often an inseparable impurity in

nucleophilic aromatic substitutions.

GHS Classification (Derived)
H315: Causes skin irritation.[4][5][6][7]

H319: Causes serious eye irritation.[4][5][6][7][8]

H335: May cause respiratory irritation.[7][8][9]

H302: Harmful if swallowed (Pyridine class effect).

Stench: Not a GHS code, but a critical operational hazard label.

Experimental Protocols & Engineering Controls
Storage & Stability Workflow
To maintain library purity >95%, strict exclusion of oxygen is required.

Receipt of Material QC: H-NMR (d6-DMSO)
Check Disulfide %

Aliquot under Argon
If >95% Pure

Seal: Parafilm + Desiccant Store: -20°C

Click to download full resolution via product page

Figure 1: Critical storage workflow to prevent oxidative dimerization.

The "Bleach Quench" Protocol (Deodorization)
Standard soap and water will not remove the thiol odor; it will only disperse it. You must

chemically oxidize the thiol to a sulfonate using Sodium Hypochlorite (Bleach).[10]

Reagent: Commercial Bleach (5% NaOCl) diluted 1:10 with water.

Step-by-Step Decontamination:
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Preparation: Place a "Quench Bath" (large beaker with dilute bleach) in the fume hood

before opening the vial.

Usage: Keep all open vessels inside the hood.

Glassware Cleaning:

Immediately submerge dirty spatulas, needles, and flasks into the bleach bath.

Soak Time: Minimum 30 minutes.

Mechanism:[1][3][6][7]

Warning: Do NOT mix bleach with acids (e.g., HCl workups) or ammonia. This releases

toxic Chlorine gas (

) or Chloramines.

Spill Control: Cover small spills with paper towels soaked in dilute bleach. Wait 10 minutes,

then dispose of as solid hazardous waste.

Emergency Response (Fire & Release)
In the event of thermal decomposition (fire), this specific scaffold releases a complex toxic

mixture due to its heteroatoms.

Byproduct Source Hazard

HCl (Hydrogen Chloride) 5-Chloro substituent Corrosive, lung damage.

NOx (Nitrogen Oxides) Pyridine Ring Pulmonary edema.

SOx (Sulfur Oxides) 3-Thiol group Acid rain, respiratory distress.

Firefighting Measure: Use CO₂ or Dry Chemical.[3] Do not use high-pressure water jets, which

may aerosolize the thiol and spread the stench/contamination.

Synthesis & Application Context
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Why is this compound used?

This scaffold is a "privileged structure" in kinase inhibitor design.

The 3-Thiol: Acts as a nucleophile to introduce thioethers, which are often used to probe

hydrophobic pockets in enzymes (e.g., EGFR, VEGFR).

The 6-Methoxy: Provides a hydrogen bond acceptor and metabolic stability (blocks oxidation

at the susceptible 6-position).

The 5-Chloro: Increases lipophilicity and fills small hydrophobic cavities.

Reaction Engineering: When using this thiol in

or coupling reactions, always use degassed solvents to prevent disulfide formation, which
competes with the desired nucleophilic attack.

5-Cl-6-OMe-Pyridine-3-SH
(Reactive Nucleophile)

Oxidation (Air/Base)

 O2 present

Desired Thioether
(Drug Scaffold)

 Electrophile + Argon

Disulfide Dimer
(Inactive Impurity)

 Fast

Click to download full resolution via product page

Figure 2: Competing reaction pathways. Oxygen exclusion is critical to favor Product over

Disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridine-3-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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